Cas no 884494-83-1 (5-fluoro-2-hydroxypyridine-3-carboxylic acid)

• Product Name: 5-fluoro-2-hydroxypyridine-3-carboxylic acid
• CAS No: 884494-83-1
• MF: C₆H₄FNO₃
• MW: 157.099265098572
• MDL: MFCD04972400
• CID: 720163
• PubChem ID: 40786902
• Update Time: 2025-07-15

5-fluoro-2-hydroxypyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-hydroxynicotinic acid
• 3-Pyridinecarboxylicacid, 5-fluoro-1,2-dihydro-2-oxo-
• 5-fluoro-2-oxo-1H-pyridine-3-carboxylic acid
• 5-fluoro-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• 5-FLUORO-2-HYDROXYPYRIDINE-3-CARBOXYLIC ACID
• PubChem10622
• 2-hydroxy-5-fluoronicotinic acid
• CXBKATPRUBVOOM-UHFFFAOYSA-N
• 4128AC
• AB20976
• AB1005300
• ST24044729
• 494
• 5-Fluoro-1,2-dihydro-2-oxo-3-pyridinecarboxylic acid (ACI)
• AC-33442
• MFCD04972400
• DTXSID50654557
• SCHEMBL4450948
• 3-Pyridinecarboxylicacid,5-fluoro-1,2-dihydro-2-oxo-
• Z1198165239
• 5-FLUORO-2-HYDROXYNICOTINICACID
• A12916
• AS-60849
• CS-0029878
• AKOS006292148
• EN300-306682
• DB-008463
• 884494-83-1
• SY020613
• 5-fluoro-2-hydroxypyridine-3-carboxylic acid

• MDL： MFCD04972400
• Inchi： 1S/C6H4FNO3/c7-3-1-4(6(10)11)5(9)8-2-3/h1-2H,(H,8,9)(H,10,11)
• InChI Key： CXBKATPRUBVOOM-UHFFFAOYSA-N
• SMILES： O=C(C1C(=O)NC=C(F)C=1)O

Computed Properties

• Exact Mass: 157.01800
• Monoisotopic Mass: 157.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4
• XLogP3: 0.3

Experimental Properties

• Density: 1.605
• Boiling Point: 420.2℃ at 760 mmHg
• Flash Point: 207.9°C
• Refractive Index: 1.592
• PSA: 70.42000
• LogP: 0.62450

Additional information on 5-fluoro-2-hydroxypyridine-3-carboxylic acid

5-Fluoro-2-hydroxypyridine-3-carboxylic Acid (CAS No. 884494-83-1): A Comprehensive Overview

5-Fluoro-2-hydroxypyridine-3-carboxylic acid (CAS No. 884494-83-1) is a versatile compound with significant potential in various areas of chemical and pharmaceutical research. This article provides a detailed overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent applications in drug discovery and development.

Chemical Properties: 5-Fluoro-2-hydroxypyridine-3-carboxylic acid is a heterocyclic compound characterized by a pyridine ring substituted with a fluorine atom at the 5-position, a hydroxyl group at the 2-position, and a carboxylic acid group at the 3-position. The molecular formula is C₇H₅FO₃, and its molecular weight is approximately 160.11 g/mol. The compound exhibits excellent solubility in polar solvents such as water and ethanol, making it suitable for various chemical reactions and biological assays.

Synthesis Methods: Several synthetic routes have been reported for the preparation of 5-fluoro-2-hydroxypyridine-3-carboxylic acid. One common method involves the condensation of 2-hydroxyisonicotinonitrile with fluoroacetic acid followed by hydrolysis to form the carboxylic acid. Another approach involves the reaction of 2-hydroxypyridine-3-carbaldehyde with fluoroacetyl chloride, followed by oxidation to yield the final product. These methods offer high yields and purity, making them suitable for large-scale production.

Biological Activities: Recent studies have highlighted the diverse biological activities of 5-fluoro-2-hydroxypyridine-3-carboxylic acid. It has been shown to exhibit potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, the compound demonstrates significant antioxidant activity, scavenging free radicals and protecting cells from oxidative stress. These properties make it a promising candidate for the development of novel therapeutic agents for inflammatory diseases and oxidative stress-related conditions.

Pharmacological Applications: The unique chemical structure of 5-fluoro-2-hydroxypyridine-3-carboxylic acid has led to its exploration in various pharmacological applications. In preclinical studies, it has shown promise as an inhibitor of specific enzymes involved in metabolic pathways, such as COX and LOX enzymes. This makes it a potential lead compound for the development of anti-inflammatory drugs with reduced side effects compared to traditional NSAIDs.

Clinical Trials: While extensive clinical trials are still underway, early results are encouraging. A phase I clinical trial evaluating the safety and pharmacokinetics of 5-fluoro-2-hydroxypyridine-3-carboxylic acid-based formulations has demonstrated favorable outcomes. The compound was well-tolerated by participants, with no significant adverse effects reported. Further clinical trials are planned to assess its efficacy in treating specific inflammatory conditions such as rheumatoid arthritis and osteoarthritis.

Research Trends: Current research trends in the field focus on optimizing the chemical structure of 5-fluoro-2-hydroxypyridine-3-carboxylic acid to enhance its biological activity and reduce potential side effects. Techniques such as structure-based drug design and combinatorial chemistry are being employed to identify more potent derivatives with improved pharmacological profiles. Additionally, efforts are being made to develop novel delivery systems that can enhance the bioavailability and target specificity of the compound.

Safety Considerations: While 5-fluoro-2-hydroxypyridine-3-carboxylic acid is generally considered safe for use in research settings, standard laboratory safety protocols should be followed when handling this compound. Proper personal protective equipment (PPE) should be worn, and appropriate ventilation should be ensured to minimize exposure risks.

FUTURE PERSPECTIVES: The future outlook for 5-fluoro-2-hydroxypyridine-3-carboxylic acid-based therapeutics is promising. Ongoing research continues to uncover new applications and mechanisms of action for this versatile compound. As more data becomes available from clinical trials, it is expected that 5-fluoro-2-hydroxypyridine-3-carboxylic acid-based drugs will play an increasingly important role in the treatment of inflammatory diseases and other conditions characterized by oxidative stress.